Cas no 7713-58-8 (2-methyl-4-phenyl-oxazol-5-one)

• Product Name: 2-methyl-4-phenyl-oxazol-5-one
• CAS No: 7713-58-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 573084
• PubChem ID: 12355251
• Update Time: 2025-04-19

2-methyl-4-phenyl-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenyl-oxazol-5-one
• 2-methyl-3-phenyl-(2H)isoxazol-5-one
• 2-methyl-3-phenyl-2H-isoxazol-5-one
• 2-methyl-4-phenyl-1,2-oxazol-5(2H)-one
• 5(2H)-Isoxazolone, 2-methyl-3-phenyl-
• DTXSID00884286
• NS00044058
• 7713-58-8

• Inchi： 1S/C10H9NO2/c1-11-9(7-10(12)13-11)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： UHIFBCFPFDNCNN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.226
• Boiling Point: 274.2°C at 760 mmHg
• Flash Point: 119.6°C
• Refractive Index: 1.585
• PSA: 29.54